Cas no 219519-77-4 (3-Cyano-2-fluorobenzoic acid)

• Product Name: 3-Cyano-2-fluorobenzoic acid
• CAS No: 219519-77-4
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• MDL: MFCD09261249
• CID: 243634
• PubChem ID: 23450337
• Update Time: 2025-06-22

3-Cyano-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-fluorobenzoic acid
• Benzoic acid,3-cyano-2-fluoro-
• 2-FLUORO-3-CYANOBENZOIC ACID
• AG-E-60130
• ANW-56708
• CTK4E8022
• MolPort-008-150-748
• SureCN1362335
• 3-Cyano-2-fluoro-benzoic acid
• MB07191
• AS04414
• CM10172
• ST2410658
• Z1998
• SCHEMBL1362335
• AKOS006330862
• CS-W006903
• EN300-2998331
• A878853
• MFCD09261249
• FT-0715801
• 3-Cyano-2-fluorobenzoicacid
• 219519-77-4
• SY035429
• DTXSID70634275
• DB-021095

• MDL： MFCD09261249
• Inchi： 1S/C8H4FNO2/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key： MTYFJFMXUMMQDL-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 165.02262
• Monoisotopic Mass: 165.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 313.5℃ at 760 mmHg
• Flash Point: 143.419°C
• Refractive Index: 1.565
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 61.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Cyano-2-fluorobenzoic acid

3-Cyano-2-fluorobenzoic Acid: A Comprehensive Overview

3-Cyano-2-fluorobenzoic acid (CAS No. 219519-77-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, also referred to as FCA (Fluorinated Cyanobenzoic Acid), is a derivative of benzoic acid with a cyano group at the 3-position and a fluorine atom at the 2-position. Its unique structure endows it with remarkable chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 3-Cyano-2-fluorobenzoic acid has been extensively studied, with researchers exploring novel methodologies to enhance its production efficiency. Recent advancements in catalytic chemistry have enabled the development of more sustainable and cost-effective synthesis routes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound, aligning with the growing demand for environmentally friendly chemical processes.

One of the most notable aspects of 3-Cyano-2-fluorobenzoic acid is its role in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been extensively investigated. Studies have shown that the fluorine atom at the 2-position enhances the molecule's lipophilicity, while the cyano group at the 3-position introduces electron-withdrawing effects, which are crucial for modulating biological activity. These properties make it an ideal candidate for designing potential drug candidates targeting various therapeutic areas, including cancer and neurodegenerative diseases.

In addition to its pharmacological applications, 3-Cyano-2-fluorobenzoic acid has found utility in materials science. The compound's ability to form stable coordination complexes has been leveraged in the development of novel materials for energy storage applications. Recent research highlights its potential as an electrode material in lithium-ion batteries due to its high redox stability and excellent electronic conductivity.

The structural characterization of 3-Cyano-2-fluorobenzoic acid has been thoroughly examined using advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular geometry, revealing that the fluorine atom induces a significant twist in the aromatic ring, which influences its reactivity and solubility properties.

From an environmental perspective, understanding the fate and transport of 3-Cyano-2-fluorobenzoic acid in natural systems is critical. Recent environmental toxicology studies have assessed its biodegradability and potential ecological risks. Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on soil ecosystems.

In conclusion, 3-Cyano-2-fluorobenzoic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and favorable chemical properties make it a valuable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new facets of this molecule, its significance in both academic and applied settings is expected to grow further.